Cas no 460331-53-7 (Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate)
Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate is a pyrazole-based ester derivative with notable applications in pharmaceutical and agrochemical research. Its structural features, including the chloro and p-tolyl substituents, enhance reactivity and selectivity, making it a valuable intermediate in synthetic chemistry. The compound exhibits stability under standard conditions, facilitating handling and storage. Its ester functionality allows for further derivatization, enabling the synthesis of more complex heterocyclic systems. Researchers utilize this compound in the development of biologically active molecules, particularly in the design of potential antimicrobial and anti-inflammatory agents. Its well-defined chemical properties and consistent purity make it a reliable choice for method development and scale-up processes.
460331-53-7 structure
Product Name:Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate
CAS No:460331-53-7
MF:C13H13ClN2O2
MW:264.707522153854
CID:94860
PubChem ID:53418057
Update Time:2025-09-26
Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate
- 5-chloro-1-(4-methylphenyl)-1H-Pyrazole-3-carboxylic acid ethyl ester
- 5-CHLORO-1-P-TOLYL-1H-PYRAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
- ethyl 5-chloro-1-(4-methylphenyl)pyrazole-3-carboxylate
- Ethyl5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate
- FT-0747742
- 460331-53-7
- Ethyl 5-chloro-1-(4-methylphenyl)-1H-pyrazole-3-carboxylate
- ethyl 5-chloro-1-p-tolyl-1H-pyrazole-3-carboxylate
- DTXSID60697379
- A7206
- AKOS022172704
- DB-070705
-
- Inchi: 1S/C13H13ClN2O2/c1-3-18-13(17)11-8-12(14)16(15-11)10-6-4-9(2)5-7-10/h4-8H,3H2,1-2H3
- InChI Key: UPAJJYKHTRDKKI-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(=O)OCC)=NN1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 264.0665554g/mol
- Monoisotopic Mass: 264.0665554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 44.1Ų
Experimental Properties
- Density: 1.25
Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM128702-1g |
ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate |
460331-53-7 | 95% | 1g |
$354 | 2021-08-05 | |
| Alichem | A049003694-1g |
Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate |
460331-53-7 | 95% | 1g |
$400.00 | 2023-09-01 | |
| Chemenu | CM128702-1g |
ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate |
460331-53-7 | 95% | 1g |
$350 | 2024-07-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1736308-1g |
Ethyl 5-chloro-1-(p-tolyl)-1h-pyrazole-3-carboxylate |
460331-53-7 | 98% | 1g |
¥2205.00 | 2024-05-12 | |
| Crysdot LLC | CD11121418-1g |
Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate |
460331-53-7 | 95+% | 1g |
$374 | 2024-07-17 | |
| Ambeed | A551683-1g |
Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate |
460331-53-7 | 95+% | 1g |
$315.0 | 2025-04-19 |
Ethyl 5-chloro-1-(p-tolyl)-1H-pyrazole-3-carboxylate Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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